Cas no 17701-04-1 (2-ethylhexan-1-amine;tridecyl Dihydrogen Phosphate)

• Product name: 2-ethylhexan-1-amine;tridecyl Dihydrogen Phosphate
• CAS No: 17701-04-1
• MF: C₂₉H₆₇N₂O₄P
• MW: 538.827050447464
• CID: 1369495
• PubChem ID: 86610

2-ethylhexan-1-amine;tridecyl Dihydrogen Phosphate Chemical and Physical Properties

Names and Identifiers

• tridecyl dihydrogen phosphate- 2-ethylhexan-1-amine(1:2)
• 1-Tridecanol, dihydrogen phosphate, compd. with 2-ethyl-1-hexanamine (1:2)
• AC1L3BX5
• AC1Q6T1K
• CTK8D8373
• EINECS 241-708-1
• AR-1L7258
• Tridecyl dihydrogen phosphate, compound with 2-ethyl-1-hexylamine (1:2)
• Tridecyl phosphate (1:1), 2-ethylhexylamine salt (1:2)
• 2-ethylhexan-1-amine,tridecyl dihydrogen phosphate
• 2-ethylhexan-1-amine
• tridecyl dihydrogen phosphate
• Tridecyl dihydrogen phosphate--2-ethylhexan-1-amine (1/2)
• DTXSID70938886
• 17701-04-1
• 2-ethylhexan-1-amine;tridecyl Dihydrogen Phosphate

• Inchi： InChI=1S/C13H29O4P.2C8H19N/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-18(14,15)16;2*1-3-5-6-8(4-2)7-9/h2-13H2,1H3,(H2,14,15,16);2*8H,3-7,9H2,1-2H3
• InChI Key： JZWAGECTJHZDAN-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCOP(=O)(O)O.CCCCC(CC)CN.CCCCC(CC)CN

Computed Properties

• Exact Mass: 538.48421
• Monoisotopic Mass: 538.484
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 23
• Complexity: 268
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Boiling Point: 399.4°C at 760 mmHg
• Flash Point: 195.4°C
• PSA: 118.8
• LogP: 10.13030